Cas no 71566-80-8 ([4-[(4-dimethylaminophenyl)methylene]cyclohexa-2,5-dien-1-ylidene]-dimethyl-ammonium acetate)

• Product name: [4-[(4-dimethylaminophenyl)methylene]cyclohexa-2,5-dien-1-ylidene]-dimethyl-ammonium acetate
• CAS No: 71566-80-8
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 1753191
• PubChem ID: 56841181

[4-[(4-dimethylaminophenyl)methylene]cyclohexa-2,5-dien-1-ylidene]-dimethyl-ammonium acetate Chemical and Physical Properties

Names and Identifiers

• [4-[(4-dimethylaminophenyl)methylene]cyclohexa-2,5-dien-1-ylidene]-dimethyl-ammonium acetate
• methanami<wbr>
• LogP
• [4-[[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium,acetate
• Methanaminium, N-[4-[[4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, acetate (1:1)
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, acetate
• 71566-80-8
• Methanaminium, N-[4-[[4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, acetate
• Methanaminium, N-(4-((4-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, acetate (1:1)
• DTXCID1047071
• OGMVCDVNGMQFCY-UHFFFAOYSA-M
• DTXSID6072392

• Inchi： InChI=1S/C17H21N2.C2H4O2/c1-18(2)16-9-5-14(6-10-16)13-15-7-11-17(12-8-15)19(3)4;1-2(3)4/h5-13H,1-4H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key： OGMVCDVNGMQFCY-UHFFFAOYSA-M
• SMILES： CC(=O)[O-].CN(C)C1=CC=C(C=C1)C=C2C=CC(=[N+](C)C)C=C2

Computed Properties

• Exact Mass: 312.18392
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.4Ų

Experimental Properties

• PSA: 46.38